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Compound of Interest

Compound Name: 2-Methoxyphenylacetic acid

Cat. No.: B139654 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core physical constants of (o-

Methoxyphenyl)acetic acid. The information is presented in a structured format to facilitate easy

access and comparison by researchers, scientists, and professionals in drug development.

This document includes tabulated physical and spectral data, detailed experimental protocols

for their determination, and a workflow diagram for a key experimental procedure.

Core Physical and Chemical Properties
(o-Methoxyphenyl)acetic acid, also known as 2-methoxyphenylacetic acid, is a white solid

organic compound.[1][2] Its fundamental properties are summarized in the table below.
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Property Value Source

CAS Number 93-25-4 [1][2][3][4][5][6]

Molecular Formula C₉H₁₀O₃ [1][2][3]

Molecular Weight 166.17 g/mol [2][3]

Appearance
White to slightly pink-cream

crystalline powder
[4]

Melting Point 122-125 °C [5]

123 °C [3]

120-123 °C [1]

Boiling Point 291.30 °C (estimated) [7]

Density Not available

pKa 4.14 ± 0.10 (Predicted) [4]

Solubility Very soluble in water [1]

9.2 g/L in water [4]

8182 mg/L in water at 25 °C

(estimated)
[7]

Spectroscopic Data
The structural characteristics of (o-Methoxyphenyl)acetic acid have been elucidated through

various spectroscopic techniques. The key spectral data are presented below.

¹H NMR Spectral Data
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Chemical Shift (δ) ppm Multiplicity Assignment

7.27 – 7.21 m Aromatic CH

6.89 – 6.79 m Aromatic CH

3.79 s -OCH₃

3.61 s -CH₂-

Solvent: CDCl₃, Frequency: 400 MHz

¹³C NMR Spectral Data
Chemical Shift (δ) ppm Assignment

177.8 C=O

159.7 Aromatic C-O

134.6 Aromatic C

129.6 Aromatic CH

121.7 Aromatic CH

115.0 Aromatic CH

112.8 Aromatic CH

55.2 -OCH₃

41.1 -CH₂-

Solvent: CDCl₃, Frequency: 101 MHz

IR Spectral Data
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Wavenumber (cm⁻¹) Intensity Assignment

3300–2500 Medium O-H stretch (Carboxylic Acid)

3100–3000 Strong C-H stretch (Aromatic)

3000–2850 Medium C-H stretch (Aliphatic)

1760–1690 Strong C=O stretch (Carboxylic Acid)

1600–1585 Medium C-C stretch (in-ring, Aromatic)

1500–1400 Medium C-C stretch (in-ring, Aromatic)

1320–1000 Strong C-O stretch

Experimental Protocols
The following sections detail the methodologies for determining the key physical constants of

(o-Methoxyphenyl)acetic acid.

Melting Point Determination
The melting point of a solid organic compound is a crucial physical property for its identification

and purity assessment. A common method for its determination is the capillary tube method.

Workflow for Melting Point Determination
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Start

Sample Preparation:
Finely powder the solid sample.

Capillary Loading:
Pack the powdered sample into a capillary tube to a height of 2-3 mm.

Apparatus Setup:
Place the capillary tube in a melting point apparatus.

Heating:
Heat the apparatus rapidly to a temperature ~15-20°C below the expected melting point.

Slow Heating:
Decrease the heating rate to 1-2°C per minute.

Observation:
Record the temperature at which the first liquid appears (T1) and the temperature at which the solid is completely molten (T2).

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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